N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide
Overview
Description
N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, also known as EFDP, is a synthetic compound that belongs to the class of piperidinecarboxamide derivatives. EFDP has been studied extensively for its potential applications in scientific research.
Mechanism of Action
N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide exerts its inhibitory effect on acetylcholinesterase through binding to the active site of the enzyme. This prevents the breakdown of acetylcholine, leading to an increase in its levels in the brain.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. It has also been shown to have an anti-inflammatory effect, which can be beneficial in the treatment of inflammatory conditions.
Advantages and Limitations for Lab Experiments
N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has a number of advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It also has a high level of purity, which makes it suitable for use in a variety of experiments. However, there are also some limitations to the use of N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide in lab experiments. It has a relatively short half-life, which means that its effects may not be long-lasting. It also has a narrow therapeutic window, which means that it can be toxic at high doses.
Future Directions
There are a number of potential future directions for the study of N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide. One potential direction is the development of more potent and selective acetylcholinesterase inhibitors based on the structure of N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide. Another potential direction is the study of the anti-inflammatory effects of N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, and its potential applications in the treatment of inflammatory conditions. Finally, the potential use of N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide as a diagnostic tool for Alzheimer's disease could also be explored.
Scientific Research Applications
N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been studied for its potential applications in scientific research. It has been shown to have an inhibitory effect on the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This makes N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide a potential candidate for the treatment of Alzheimer's disease, which is characterized by a decrease in the levels of acetylcholine in the brain.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O3/c1-2-27-17-9-7-16(8-10-17)23-20(25)15-11-13-24(14-12-15)21(26)18-5-3-4-6-19(18)22/h3-10,15H,2,11-14H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZEDJPLIFHQKAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.